1-(4-Methoxyphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone

• IUPAC Name: 1-(4-methoxyphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• InChI: InChI=1S/C20H19N3O3/c1-13-3-5-14(6-4-13)19-21-20(26-22-19)15-11-18(24)23(12-15)16-7-9-17(25-2)10-8-16/h3-10,15H,11-12H2,1-2H3
• InChI Key: ZMDNOCIFEOBSLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3CC(=O)N(C3)C4=CC=C(C=C4)OC
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

1-(4-Methoxyphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone, also known as MPO, is a synthetic organic compound that belongs to the class of oxadiazole derivatives. MPO has been studied for its potential applications in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Synthesis and Antibacterial Activity

The compound has been synthesized as part of a broader class of 4-substituted 1-(4-methoxyphenyl)pyrrolidin-2-ones, incorporating various hetero systems like azole, diazole, and oxadiazole. These compounds were evaluated for their antibacterial activities against microorganisms such as Rhizobium radiobacter, Xanthomonas campestris, and Escherichia coli. Studies demonstrated moderate antibacterial activity for certain derivatives, highlighting their potential in developing new antibacterial agents (Anusevičius et al., 2015).

Antioxidant Properties

In addition to antibacterial evaluation, these compounds have also been tested for their antioxidant activity. The presence of oxadiazole, among other hetero systems, contributes to the antioxidant properties, which is essential for counteracting oxidative stress in biological systems (Anusevičius et al., 2015).

Anticancer Evaluation

Compounds incorporating the 1,2,4-oxadiazole moiety have been explored for their anticancer activity. For instance, derivatives of 1,3,4-oxadiazole have been synthesized and tested against various human cancer cell lines, demonstrating good to moderate activity. This suggests the potential utility of these compounds in cancer therapy research, highlighting the need for further exploration into their mechanism of action and therapeutic efficacy (Yakantham et al., 2019).

Computational and Pharmacological Evaluation

A comprehensive study evaluated the computational and pharmacological potentials of 1,3,4-oxadiazole and pyrazole derivatives. This research included toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The findings indicated specific compounds showing binding and moderate inhibitory effects in assays, suggesting their significance in drug development for various therapeutic applications (Faheem, 2018).